8-((4-bromo-2,3-dioxobutyl)thio)adenosine 5/'-triphosphate
8-((4-bromo-2,3-dioxobutyl)thio)adenosine 5/'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
115678-79-0
VCID:
VC0220323
InChI:
InChI=1S/C14H19BrN5O15P3S/c15-1-5(21)6(22)3-39-14-19-8-11(16)17-4-18-12(8)20(14)13-10(24)9(23)7(33-13)2-32-37(28,29)35-38(30,31)34-36(25,26)27/h4,7,9-10,13,23-24H,1-3H2,(H,28,29)(H,30,31)(H2,16,17,18)(H2,25,26,27)/t7-,9-,10-,13-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Molecular Formula:
C14H19BrN5O15P3S
Molecular Weight:
702.2 g/mol
8-((4-bromo-2,3-dioxobutyl)thio)adenosine 5/'-triphosphate
CAS No.: 115678-79-0
Main Products
VCID: VC0220323
Molecular Formula: C14H19BrN5O15P3S
Molecular Weight: 702.2 g/mol
| CAS No. | 115678-79-0 |
|---|---|
| Product Name | 8-((4-bromo-2,3-dioxobutyl)thio)adenosine 5/'-triphosphate |
| Molecular Formula | C14H19BrN5O15P3S |
| Molecular Weight | 702.2 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-[6-amino-8-(4-bromo-2,3-dioxobutyl)sulfanylpurin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C14H19BrN5O15P3S/c15-1-5(21)6(22)3-39-14-19-8-11(16)17-4-18-12(8)20(14)13-10(24)9(23)7(33-13)2-32-37(28,29)35-38(30,31)34-36(25,26)27/h4,7,9-10,13,23-24H,1-3H2,(H,28,29)(H,30,31)(H2,16,17,18)(H2,25,26,27)/t7-,9-,10-,13-/m1/s1 |
| Standard InChIKey | HHFKDJBMNLUGCH-QYVSTXNMSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Synonyms | 8-((4-bromo-2,3-dioxobutyl)thio)adenosine 5'-triphosphate 8-BDB-TATP |
| PubChem Compound | 3082732 |
| Last Modified | Nov 11 2021 |
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